Etiocholanolone acetate Etiocholanolone acetate
Brand Name: Vulcanchem
CAS No.: 1482-78-6
VCID: VC20936224
InChI: InChI=1S/C21H32O3/c1-13(22)24-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(23)21(17,3)11-9-18(16)20/h14-18H,4-12H2,1-3H3/t14-,15-,16+,17+,18+,20+,21+/m1/s1
SMILES: CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3CCC4=O)C)C
Molecular Formula: C21H32O3
Molecular Weight: 332.5 g/mol

Etiocholanolone acetate

CAS No.: 1482-78-6

Cat. No.: VC20936224

Molecular Formula: C21H32O3

Molecular Weight: 332.5 g/mol

* For research use only. Not for human or veterinary use.

Etiocholanolone acetate - 1482-78-6

Specification

CAS No. 1482-78-6
Molecular Formula C21H32O3
Molecular Weight 332.5 g/mol
IUPAC Name [(3R,5R,8R,9S,10S,13S,14S)-10,13-dimethyl-17-oxo-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate
Standard InChI InChI=1S/C21H32O3/c1-13(22)24-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(23)21(17,3)11-9-18(16)20/h14-18H,4-12H2,1-3H3/t14-,15-,16+,17+,18+,20+,21+/m1/s1
Standard InChI Key FDCINQSOYQUNKB-YHKBIIBQSA-N
Isomeric SMILES CC(=O)O[C@@H]1CC[C@]2([C@@H](C1)CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CCC4=O)C)C
SMILES CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3CCC4=O)C)C
Canonical SMILES CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3CCC4=O)C)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator